CRAC Channel
  • RO2959 monohydrochloride
    RO2959 monohydrochloride
    • Cat. No.:
    • B560445
    • CAS No.:
    • Molecular Formula:
    • C21H20ClF2N5OS
    • Molecular Weight:
    • 463.9 g/mol
    Description
    Novel, potent and selective CRAC current inhibitor;  High Quality Biochemicals for Research Uses
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  • Zegocractin
    Zegocractin
    • Cat. No.:
    • B606740
    • CAS No.:
    • 1713240-67-5
    • Molecular Formula:
    • C19H11ClF3N3O3
    • Molecular Weight:
    • 421.8 g/mol
    Description
    CM4620 (Zegocractin), is under investigation in multiple clinical trials, including NCT04195347 (pancreatitis due to asparaginase), NCT03709342 (PK/PD study in acute pancreatitis), NCT03401190 and NCT04681066 (p...
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  • MRS1845
    MRS1845
    • Cat. No.:
    • B1662596
    • CAS No.:
    • 544478-19-5
    • Molecular Formula:
    • C21H22N2O6
    • Molecular Weight:
    • 398.4 g/mol
    Description
    Calcium channel blocker;  N-propargyl-nitrendipine dihydropyridine
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  • 5J-4
    5J-4
    • Cat. No.:
    • B1664660
    • CAS No.:
    • 827001-82-1
    • Molecular Formula:
    • C16H12N2O3S
    • Molecular Weight:
    • 312.3 g/mol
    Description
    5J-4 is a blocker of calcium release-activated calcium (CRAC) channel and store-operated calcium entry (SOCE).
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  • CRAC channel inhibitor-1
    CRAC channel inhibitor-1
    • Cat. No.:
    • B1664857
    • CAS No.:
    • Molecular Formula:
    • C18H9ClF5N3O
    • Molecular Weight:
    • 413.7 g/mol
    Description
    AMG-1 is a specific CRAC channel inhibitor. AMG-1 blocks the function of effector T cells, but not regulatory T cells in vitro and it attenuates the progression and severity of EAE in vivo....
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  • Pyr6
    Pyr6
    • Cat. No.:
    • B1679890
    • CAS No.:
    • 245747-08-4
    • Molecular Formula:
    • C17H9F7N4O
    • Molecular Weight:
    • 418.27 g/mol
    Description
    Pyr6 is an inhibitor of Ca2+ entry, which displays higher potency to inhibit Ca2+ entry mediated by CRAC channel than by TRPC3.
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  • YM-58483
    YM-58483
    • Cat. No.:
    • B1682358
    • CAS No.:
    • 223499-30-7
    • Molecular Formula:
    • C15H9F6N5OS
    • Molecular Weight:
    • 421.3 g/mol
    Description
    potently inhibits store-operated sustained Ca2+ influx and IL-2 production in T lymphocytes
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  • RO2959 monohydrochloride
    RO2959 monohydrochloride
    • Cat. No.:
    • B2397487
    • CAS No.:
    • 1219927-22-6; 2309172-44-7
    • Molecular Formula:
    • C21H20ClF2N5OS
    • Molecular Weight:
    • 463.93
    Description
    RO2959 monohydrochloride is a useful research compound. Its molecular formula is C21H20ClF2N5OS and its molecular weight is 463.93. The purity is usually 95%.
    BenchChem offers high-quality RO2959 monohydroc...
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  • RO2959 monohydrochloride
    RO2959 monohydrochloride
    • Cat. No.:
    • B3182163
    • CAS No.:
    • 2309172-44-7
    • Molecular Formula:
    • C21H20ClF2N5OS
    • Molecular Weight:
    • 463.9
    Description
    RO2959 monohydrochloride is a useful research compound. Its molecular formula is C21H20ClF2N5OS and its molecular weight is 463.9. The purity is usually 95%.
    BenchChem offers high-quality RO2959 monohydroch...
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  • piCRAC-1
    piCRAC-1
    • Cat. No.:
    • B10831568
    • CAS No.:
    • Molecular Formula:
    • C17H10F6N4
    • Molecular Weight:
    • 384.28 g/mol
    Description
    PiCRAC-1 is a monoazo compound that is a photoisomerizable analogue of GSK-5498A. It is a Ca2+ release-activated Ca2+ (CRAC) channel inhibitor which exists in the trans-configuration in the dark (415nm) and in t...
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